Cas no 920369-52-4 (1-(4-butoxybenzoyl)-4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-(4-butoxybenzoyl)-4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 920369-52-4
• MF: C₂₅H₂₆ClN₇O₂
• MW: 491.972643375397
• CID: 5496392
• PubChem ID: 41243986
• Update Time: 2025-11-06

1-(4-butoxybenzoyl)-4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-butoxybenzoyl)-4-[3-(4-chlorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine
• F2865-0658
• AKOS024472973
• VU0492337-1
• (4-butoxyphenyl)-[4-[3-(4-chlorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• 920369-52-4
• (4-butoxyphenyl)(4-(3-(4-chlorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone
• 1-(4-butoxybenzoyl)-4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C25H26ClN7O2/c1-2-3-16-35-21-10-4-18(5-11-21)25(34)32-14-12-31(13-15-32)23-22-24(28-17-27-23)33(30-29-22)20-8-6-19(26)7-9-20/h4-11,17H,2-3,12-16H2,1H3
• InChI Key： KAJSBFQCKLYOPD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C2=C(C(=NC=N2)N2CCN(C(C3C=CC(=CC=3)OCCCC)=O)CC2)N=N1

Computed Properties

• Exact Mass: 491.1836508g/mol
• Monoisotopic Mass: 491.1836508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 89.3Ų

Additional information on 1-(4-butoxybenzoyl)-4-3-(4-chlorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

1-(4-Butoxybenzoyl)-4-[3-(4-Chlorophenyl)-3H-1,2,3-Triazolo[4,5-d]pyrimidin-7-yl]Piperazine: A Comprehensive Overview

The compound with CAS No. 920369-52-4, commonly referred to as 1-(4-butoxybenzoyl)-4-[3-(4-chlorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazine, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique chemical structure and promising biological activities. Recent studies have highlighted its role in various therapeutic applications, particularly in the development of novel drug candidates.

The chemical structure of this compound is characterized by a piperazine ring system, which serves as the central scaffold. Attached to this scaffold are two key functional groups: a 4-butoxybenzoyl group and a triazolo[4,5-d]pyrimidine moiety. The triazolo ring system is further substituted with a 4-chlorophenyl group, which introduces additional electronic and steric effects. These structural features contribute to the compound's stability and bioavailability, making it an attractive candidate for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to optimize the production process. These methods not only enhance the yield but also minimize the environmental impact, aligning with the principles of green chemistry.

The biological activity of 1-(4-butoxybenzoyl)-4-[3-(4-chlorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazine has been extensively studied. In vitro experiments have demonstrated its potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, studies have shown its ability to modulate cellular signaling pathways associated with cancer progression, indicating its role in anticancer therapy.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Researchers have explored its use as a carrier for delivering therapeutic agents to specific tissues or cells. The compound's ability to penetrate cellular membranes and deliver payloads efficiently has been validated in preclinical models.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the compound's interaction with biological targets. These studies have revealed that the triazolo[4,5-d]pyrimidine moiety plays a critical role in binding to target proteins, while the butoxybenzoyl group enhances solubility and stability.

In terms of therapeutic applications, this compound has shown promise in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Its anti-inflammatory properties are attributed to its ability to inhibit cyclooxygenase (COX) enzymes and modulate cytokine production. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

Another area of interest is the compound's potential in antiviral therapy. Recent studies have demonstrated its ability to inhibit viral replication by targeting essential viral proteins. This property makes it a valuable candidate for developing antiviral drugs against emerging pathogens.

The synthesis of this compound involves a series of well-defined steps that ensure high purity and consistency. Key steps include the preparation of intermediate compounds such as 4-butoxybenzoic acid and subsequent coupling reactions to form the final product. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry ensures precise characterization of the compound.

In conclusion, 1-(4-butoxybenzoyl)-4-[3-(4-chlorophenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazine (CAS No. 920369-52-4) represents a significant advancement in chemical research with broad implications for medicine and materials science. Its unique structure, combined with cutting-edge synthetic methods and promising biological activities, positions it as a leading candidate for future therapeutic interventions.